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Compound of Interest

Compound Name: Aluminium borate N-hydrate

Cat. No.: B100000 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Aluminum borate n-hydrate is an inorganic, halogen-free flame retardant that offers a

synergistic approach to improving the fire safety of various polymeric materials. Its mechanism

of action involves a combination of gas phase and condensed phase effects, leading to

reduced flammability, smoke suppression, and enhanced char formation. These application

notes provide an overview of the properties, mechanisms, and testing protocols for evaluating

the efficacy of aluminum borate n-hydrate as a flame retardant.

Mechanism of Flame Retardancy
Aluminum borate n-hydrate functions as a flame retardant through a multi-faceted mechanism

upon thermal decomposition:

Endothermic Decomposition: The hydrated form of aluminum borate undergoes endothermic

decomposition, releasing water vapor. This process cools the polymer substrate and dilutes

the flammable gases in the gas phase, thereby inhibiting combustion.[1][2]

Formation of a Protective Layer: Upon decomposition, it forms a glassy layer of aluminum

oxide and boric oxide. This layer acts as a physical barrier, insulating the underlying polymer

from heat and oxygen, and preventing the release of flammable volatiles.[3]
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Char Promotion: Boron compounds are known to promote the formation of a stable

carbonaceous char layer.[4][5][6] This char layer further insulates the polymer and reduces

the amount of fuel available for combustion.

Synergistic Effects: Aluminum borate n-hydrate can exhibit synergistic effects when

combined with other flame retardants, such as aluminum trihydrate (ATH) and magnesium

hydroxide (MDH).[7][8] This can lead to enhanced flame retardant performance at lower

overall additive loadings.

Below is a diagram illustrating the proposed flame retardant mechanism of aluminum borate n-

hydrate.

Polymer Matrix
Heat Exposure

Decomposition & Reaction

Flame Retardant Effects

Polymer + 
Aluminium Borate n-hydrate Endothermic DecompositionundergoesHeat initiates

Release of Water Vapor (H₂O)

Formation of Al₂O₃/B₂O₃ Glassy Layer

Promotion of Char Formation

Cooling of Substrate

Dilution of Flammable Gases

Thermal Insulation & 
Oxygen Barrier

Reduced Fuel Supply

Click to download full resolution via product page

Caption: Flame retardant mechanism of aluminum borate n-hydrate.
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Data Presentation: Performance of Boron-Based
Flame Retardants
The following table summarizes the quantitative data on the flame retardant performance of

polymers containing boron-based additives, including systems with synergistic agents.
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AHP: Aluminum Hypophosphite, ZB: Zinc Borate, ATH: Aluminum Trihydrate
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Experimental Protocols
Detailed methodologies for key flammability tests are provided below.

Standard: ASTM D2863, ISO 4589

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material under specified test

conditions.[11]

Apparatus:

LOI analyzer, consisting of a heat-resistant glass column, gas mixing and control system,

and an igniter.

Procedure:

Sample Preparation: Prepare specimens of the material to the dimensions specified in the

relevant standard (typically rectangular bars). Condition the specimens at 23 ± 2 °C and 50 ±

5% relative humidity for at least 48 hours.

Test Setup: Place the specimen vertically in the center of the glass column.

Gas Flow: Introduce a mixture of oxygen and nitrogen into the base of the column. Set the

initial oxygen concentration to a level expected to support combustion.

Ignition: Ignite the top of the specimen using the igniter.

Observation: Observe the combustion behavior of the specimen.

Oxygen Concentration Adjustment: Iteratively adjust the oxygen concentration, decreasing it

if the specimen burns for a specified duration or extent, and increasing it if the flame

extinguishes.[12]

Determination of LOI: The LOI is the minimum oxygen concentration, expressed as a volume

percentage, at which the specimen just supports combustion.[11][13]
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Data Analysis: The LOI is calculated as: LOI (%) = [O₂] / ([O₂] + [N₂]) * 100 where [O₂] and [N₂]

are the volumetric flow rates of oxygen and nitrogen, respectively.

Standard: UL 94

Objective: To classify plastic materials based on their burning behavior in a vertical orientation

after exposure to a small flame.[14][15]

Apparatus:

Test chamber, Bunsen burner, specimen holder, timing device, and surgical cotton.

Procedure:

Sample Preparation: Prepare at least five specimens of the material to the specified

dimensions. Condition the specimens as required by the standard (e.g., 48 hours at 23°C

and 50% RH, and another set for 7 days at 70°C).[16]

Test Setup: Mount a specimen vertically in the holder. Place a layer of dry surgical cotton

300 mm below the specimen.

Flame Application: Apply a 20 mm blue flame to the bottom center of the specimen for 10

seconds and then remove it.

First Afterflame Time (t1): Record the duration of flaming combustion after the first flame

application.

Second Flame Application: Immediately after the flaming ceases, reapply the flame for

another 10 seconds.

Second Afterflame Time (t2) and Afterglow Time (t3): After the second flame removal, record

the duration of flaming and glowing combustion.

Observations: Note if any flaming drips ignite the cotton below.

Classification Criteria:
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Criteria V-0 V-1 V-2

Afterflame time for

each individual

specimen (t1 or t2)

≤ 10 s ≤ 30 s ≤ 30 s

Total afterflame time

for any set of 5

specimens (Σt1 + Σt2)

≤ 50 s ≤ 250 s ≤ 250 s

Afterflame plus

afterglow time for

each individual

specimen after the

second flame

application (t2 + t3)

≤ 30 s ≤ 60 s ≤ 60 s

Flaming drips igniting

cotton
No No Yes

Burn to holding clamp No No No

Standard: ASTM E1354, ISO 5660

Objective: To determine the heat release rate and other flammability characteristics of materials

under controlled heat flux conditions.[17][18]

Apparatus:

Cone calorimeter, which includes a conical radiant heater, a load cell, an ignition system, and

a gas analysis system.

Procedure:

Sample Preparation: Prepare specimens of a standard size (typically 100 mm x 100 mm)

and thickness.[19]

Test Setup: Place the specimen on the load cell below the conical heater.
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Heat Flux: Expose the specimen to a predetermined radiant heat flux (e.g., 35 or 50 kW/m²).

[20]

Ignition: Use a spark igniter to ignite the pyrolysis gases released from the specimen.

Data Collection: Continuously measure the oxygen concentration in the exhaust gas, the

mass of the specimen, and smoke production throughout the test.

Key Parameters Measured:

Time to Ignition (TTI): The time at which sustained flaming begins.

Heat Release Rate (HRR): The rate at which heat is evolved during combustion, with the

peak HRR (pHRR) being a critical indicator of fire hazard.[17][18][21]

Total Heat Released (THR): The total amount of heat generated during the test.[17][18]

Mass Loss Rate (MLR): The rate at which the specimen loses mass.[17][18]

Smoke Production Rate (SPR): The rate at which smoke is generated.[17]

Effective Heat of Combustion (EHC): The heat released per unit mass of the specimen.[17]

[18]

Experimental Workflows
The following diagram outlines a typical workflow for evaluating a new flame retardant

formulation containing aluminum borate n-hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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